molecular formula C7H8O5 B8362529 (2,2-Dimethyl-5-oxo-[1,3]dioxolan-4-ylidene)-acetic acid

(2,2-Dimethyl-5-oxo-[1,3]dioxolan-4-ylidene)-acetic acid

Cat. No.: B8362529
M. Wt: 172.13 g/mol
InChI Key: YVPQVDVWOGWULH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2,2-Dimethyl-5-oxo-[1,3]dioxolan-4-ylidene)-acetic acid is a useful research compound. Its molecular formula is C7H8O5 and its molecular weight is 172.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H8O5

Molecular Weight

172.13 g/mol

IUPAC Name

2-(2,2-dimethyl-5-oxo-1,3-dioxolan-4-ylidene)acetic acid

InChI

InChI=1S/C7H8O5/c1-7(2)11-4(3-5(8)9)6(10)12-7/h3H,1-2H3,(H,8,9)

InChI Key

YVPQVDVWOGWULH-UHFFFAOYSA-N

Canonical SMILES

CC1(OC(=CC(=O)O)C(=O)O1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The crude (Z)-2,2-dimethyl-5-(tert-butyldimethylsilyloxycarbonylmethylene)-1,3-dioxolan-4-one (72.4 mmol) in tetrahydrofuran (50 ml) was treated at 22° C. with acetic acid (13 ml, 0.227 mmol) followed by 73 ml (73.0 mmol) of a 1M solution of tetrabutylammonium fluoride in tetrahydrofuran. After 1 h at 22° C., the reaction mixture was diluted with ethyl acetate (500 ml), washed with water, brine and dried (anhydrous magnesium sulfate). Evaporation of the solvent under reduced pressure and trituration of the residual solid with toluene (50 ml) gave 7.70 g (62% yield for 3 steps) of the title Z-isomer as a white crystalline solid. Concentration of the mother liquors yielded another 0.2 g of a 75:25 mixture of Z and E isomers. Z-Isomer; 1H NMR (400 MHz, CDCl3) δ: 1.78 (s, 3), 5.89 (s, 1). E-Isomer: 1H NMR (400 MHz, CDCl3) δ: 1.80 (s, 3), 6.03 (s, 1).
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50 mL
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